Cas no 48123-41-7 (4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile)

• Product Name: 4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile
• CAS No: 48123-41-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 2828809
• PubChem ID: 13141367
• Update Time: 2025-04-21

4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 48123-41-7
• 4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile
• DTXSID00521280

• Inchi： 1S/C9H11NO2/c1-9(2)3-7(11)6(5-10)8(12)4-9/h6H,3-4H2,1-2H3
• InChI Key： MMJOUOFCAIGZMD-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 165.078978594Da
• Monoisotopic Mass: 165.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.9Ų